N'-(benzenesulfonyl)thieno[2,3-b]quinoline-2-carbohydrazide

• IUPAC Name: N'-(benzenesulfonyl)thieno[2,3-b]quinoline-2-carbohydrazide
• InChI: InChI=1S/C18H13N3O3S2/c22-17(20-21-26(23,24)14-7-2-1-3-8-14)16-11-13-10-12-6-4-5-9-15(12)19-18(13)25-16/h1-11,21H,(H,20,22)
• InChI Key: HETALHKHOFRYHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=CC3=CC4=CC=CC=C4N=C3S2
• Molecular Formula: C18H13N3O3S2
• Molecular Weight: 383.4 g/mol

Description

“N’-(benzenesulfonyl)thieno[2,3-b]quinoline-2-carbohydrazide” is a chemical compound with the CAS Number: 478079-54-8. It has a molecular weight of 383.45 and its IUPAC name is N’-(thieno[2,3-b]quinolin-2-ylcarbonyl)benzenesulfonohydrazide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H13N3O3S2/c22-17(20-21-26(23,24)14-7-2-1-3-8-14)16-11-13-10-12-6-4-5-9-15(12)19-18(13)25-16/h1-11,21H,(H,20,22).

It’s slightly soluble in cold water but dissolves readily in hot water and most organic solvents.

Scientific Research Applications

Synthesis and Reactivity

• The synthesis and reactivity of condensed thiophenes, including structures related to thieno[2,3-b]quinoline derivatives, have been explored. These compounds are prepared via reactions involving elemental sulfur and exhibit unique reactivity towards electron-poor olefins, yielding products of addition followed by hydrogen sulfide elimination (Al-Omran et al., 1996).
• Transition-metal-free annulation methods have been developed to synthesize benzothieno[2,3-b]quinolines, demonstrating efficient routes to construct complex heterocyclic frameworks (Nowacki & Wojciechowski, 2017).

Medicinal Chemistry Applications

• Quinoline derivatives, including those containing an azole nucleus, have been synthesized and evaluated for antimicrobial activity. This research indicates the potential of such compounds in developing new antimicrobial agents (Özyanik et al., 2012).
• Novel cyano- and N-isopropylamidino-substituted derivatives of benzo[b]thiophene-2-carboxanilides and benzo[b]thieno[2,3-c]quinolones have been synthesized and evaluated for antitumor activity. Their ability to induce cell cycle arrest and apoptosis suggests potential applications in cancer therapy (Jarak et al., 2005).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.